(2R,3R)-2,3-Dimethylcyclopropan-1-amine;hydrochloride

• IUPAC Name: (2R,3R)-2,3-dimethylcyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C5H11N.ClH/c1-3-4(2)5(3)6;/h3-5H,6H2,1-2H3;1H/t3-,4-;/m1./s1
• InChI Key: UONNOJDDZCKZSH-VKKIDBQXSA-N
• Canonical SMILES: CC1C(C1N)C.Cl
• Isomeric SMILES: C[C@@H]1[C@H](C1N)C.Cl
• Molecular Formula: C5H12ClN
• Molecular Weight: 121.61 g/mol

Description

Chemical compounds like “(2R,3R)-2,3-Dimethylcyclopropan-1-amine;hydrochloride” are often characterized by their molecular formula, molecular weight, and structure. The “2R,3R” notation indicates the configuration of the chiral centers in the molecule, which can significantly affect its properties and interactions.

Synthesis Analysis

The synthesis of a compound often involves multiple steps, each with its own reactants, conditions, and products. The specific synthesis pathway can depend on the desired yield, cost, safety, and other factors.

Molecular Structure Analysis

The structure of a molecule determines its properties and reactivity. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to determine the structure of a molecule.

Chemical Reactions Analysis

A compound can undergo various chemical reactions depending on its structure and the conditions. These reactions can be studied to understand the compound’s behavior and to develop new synthetic methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, reactivity, and more. These properties can be measured experimentally or predicted using computational methods.

Scientific Research Applications

Enzyme Inhibitor Studies

Scientists investigate its interactions with enzymes due to its unique structure. By understanding how it binds to specific enzymes, they can develop inhibitors for therapeutic purposes. This research contributes to drug discovery and enzyme-targeted therapies.

For more information, you can refer to the following sources:

• Yang, Z., & Zhang, Z. (2018). Production of (2R, 3R)-2,3-butanediol using engineered Pichia pastoris: strain construction, characterization, and fermentation. Biotechnology for Biofuels, 11, 35.
• BenchChem: (2R,3R)-3-(tert-butoxy)azetidine-2-carboxylic acid
• Microbial Routes to (2R,3R)-2,3-Butanediol: Recent Advances and Future Prospects
• Purification and Characterization of (2R,3R)-2,3-Butanediol Dehydrogenase from Bacillus subtilis

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the atomic or molecular level. This is particularly important for drugs and other bioactive compounds.

Safety and Hazards

The safety and hazards of a compound are important for handling, storage, and disposal. Material safety data sheets (MSDS) provide information on hazards, protective measures, and first aid procedures.

Future Directions

Research on a compound can lead to new applications, improved synthesis methods, and a deeper understanding of its properties. Future research directions are often suggested by current findings and the needs of science and industry.